Cas no 1269918-84-4 ((3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• CAS No: 1269918-84-4
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 5590242
• PubChem ID: 145708719
• Update Time: 2025-06-08

(3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• Benzenepropanoic acid, β-amino-2-hydroxy-5-(trifluoromethoxy)-, (βR)-
• N14831
• (3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOICACID
• 1269918-84-4

• Inchi： 1S/C10H10F3NO4/c11-10(12,13)18-5-1-2-8(15)6(3-5)7(14)4-9(16)17/h1-3,7,15H,4,14H2,(H,16,17)/t7-/m1/s1
• InChI Key： BRRVBDVNAYKGED-SSDOTTSWSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=CC(OC(F)(F)F)=CC=C1O

Computed Properties

• Exact Mass: 265.05619229g/mol
• Monoisotopic Mass: 265.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±42.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID

Introduction to (3R)-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID (CAS No. 1269918-84-4)

(3R-3-AMINO-3-[2-HYDROXY-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID, CAS No. 1269918-84-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of novel therapeutic agents and biochemical probes. Its molecular architecture, featuring a chiral center and a trifluoromethoxy substituent, makes it particularly intriguing for medicinal chemists and biochemists alike.

The significance of this compound lies in its potential applications across various domains of life sciences. Specifically, its structural motif is reminiscent of biologically active molecules that have demonstrated efficacy in modulating key biological pathways. The presence of both hydroxyl and amino functional groups provides a versatile scaffold for further chemical modifications, enabling the design of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their improved metabolic stability and binding affinity. The trifluoromethoxy group in (3R)-3-amino-3-[2-hydroxy-5-(trifluoromethoxy)phenyl]propanoic acid is a prime example of such a moiety, which has been extensively studied for its ability to enhance the bioavailability and selectivity of drug candidates. This has led to its incorporation into several lead compounds that are currently undergoing preclinical evaluation.

The stereochemistry of this compound, denoted by the (3R) configuration, is another critical aspect that contributes to its pharmacological relevance. Chiral drugs often exhibit distinct pharmacological profiles depending on their stereochemical configuration, making the precise control of stereochemistry essential for drug development. The (3R)-isomer of this compound has been shown to possess unique interactions with biological targets, which could potentially translate into novel therapeutic interventions.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The phenyl ring substituent, coupled with the hydroxyl and amino groups, creates a favorable environment for interactions with protein targets such as tyrosine kinases. These interactions are critical for disrupting aberrant signaling pathways that contribute to disease progression.

Moreover, the trifluoromethoxy group has been implicated in enhancing the binding affinity of small molecule inhibitors by increasing lipophilicity and reducing metabolic degradation. This has made (3R)-3-amino-3-[2-hydroxy-5-(trifluoromethoxy)phenyl]propanoic acid a valuable building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The compound's versatility also extends to its use as a biochemical probe. By serving as a scaffold for enzyme inhibition studies, it has provided insights into the mechanisms of various metabolic pathways. This has been particularly useful in understanding disease pathophysiology and identifying new therapeutic targets. For instance, its derivatives have been employed to study the role of specific kinases in cancer progression, offering potential leads for targeted therapy.

In conclusion, (3R)-3-amino-3-[2-hydroxy-5-(trifluoromethoxy)phenyl]propanoic acid (CAS No. 1269918-84-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the (3R) stereochemistry and the presence of fluorinated and hydroxyl/amino functional groups, make it a versatile tool for drug discovery and biochemical research. As ongoing studies continue to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow even further.